tert-Butyl (3-(5-(2,5-difluorophenyl)-3-(methoxy(methyl)carbamoyl)-2-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)propyl)carbamate

• IUPAC Name: tert-butyl N-[3-[5-(2,5-difluorophenyl)-3-[methoxy(methyl)carbamoyl]-2-phenyl-1,3,4-thiadiazol-2-yl]propyl]carbamate
• InChI: InChI=1S/C25H30F2N4O4S/c1-24(2,3)35-22(32)28-15-9-14-25(17-10-7-6-8-11-17)31(23(33)30(4)34-5)29-21(36-25)19-16-18(26)12-13-20(19)27/h6-8,10-13,16H,9,14-15H2,1-5H3,(H,28,32)
• InChI Key: ODPINCLJBXCQIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCC1(N(N=C(S1)C2=C(C=CC(=C2)F)F)C(=O)N(C)OC)C3=CC=CC=C3
• Molecular Formula: C25H30F2N4O4S
• Molecular Weight: 520.6 g/mol
• CAS No.: 1079843-60-9

Description

Tert-Butyl (3-(5-(2,5-difluorophenyl)-3-(methoxy(methyl)carbamoyl)-2-phenyl-2,3-dihydro-1,3,4-thiadiazol-2-yl)propyl)carbamate is a useful research compound. Its molecular formula is C25H30F2N4O4S and its molecular weight is 520.6. The purity is usually 95%.
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Scientific Research Applications

Polymer Membranes for Purification

Polymer membranes, including those modified with tert-butyl groups, have been extensively studied for their application in the purification of various substances, including fuel additives like methyl tert-butyl ether (MTBE). These studies focus on the development of highly selective and efficient membrane processes for the separation of organic mixtures, which is crucial for improving fuel performance and reducing emissions of hazardous components (Pulyalina et al., 2020).

Environmental Biodegradation

Research on the biodegradation and fate of ether compounds, such as ethyl tert-butyl ether (ETBE) in soil and groundwater, highlights the potential environmental impact and degradation pathways of related tert-butyl compounds. These studies provide insights into the microbial degradation processes, which are crucial for assessing the environmental behavior of chemical compounds and developing bioremediation strategies (Thornton et al., 2020).

Synthetic and Medicinal Chemistry

Compounds containing tert-butyl, carbamoyl, and thiadiazole groups are significant in synthetic and medicinal chemistry due to their broad spectrum of biological activities. These include antimicrobial, antifungal, and anticancer properties, among others. The synthesis and biological importance of such compounds are continuously explored to develop new pharmaceuticals and therapeutic agents (Rosales-Hernández et al., 2022; Zhao et al., 2020).

Adsorption and Environmental Purification

Studies on the adsorption of methyl tert-butyl ether (MTBE) from the environment using various adsorbents provide critical insights into the removal and purification processes for related tert-butyl compounds. These adsorption studies are essential for addressing water pollution and developing effective environmental purification technologies (Vakili et al., 2017).